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Compound of Interest

Compound Name: Acibenzolar

Cat. No.: B1665435 Get Quote

Before beginning any disposal procedure, ensure appropriate personal protective equipment is

worn.

Safe Handling Practices:

Avoid the formation of dust when handling solid forms of Acibenzolar.[3][4][5]

Work in a well-ventilated area to avoid breathing in dust, vapors, or aerosols.[6][7]

Prevent contact with skin, eyes, and clothing.[4][6]

Wash hands thoroughly with soap and water after handling the product.[6][8]

Keep containers tightly closed when not in use.[5][6]

Store in a cool, dry, secure, and well-ventilated area, away from food, drink, and animal feed.

[5][6]

Acibenzolar Waste Disposal Procedure
Acibenzolar waste is considered hazardous and must not be disposed of with household

garbage or into the sewer system.[2][5][9]

Step 1: Segregation and Collection
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Collect waste Acibenzolar and materials contaminated with it in designated, suitable, and

closed containers.[4]

Ensure containers are sturdy, leak-proof, and chemically resistant.[10]

Do not mix Acibenzolar waste with incompatible materials.[10][11] The Safety Data Sheet

(SDS) identifies strong oxidizing agents as incompatible.[7]

Clearly label the waste container as "Hazardous Waste" and include the chemical name

"Acibenzolar."[10]

Step 2: Storage

Store the sealed waste containers in a designated, secure area away from heat or open

flames.[8]

Use secondary containment for all liquid wastes to prevent spills.[10]

Step 3: Arrange for Disposal

Dispose of the waste through a licensed industrial or commercial waste disposal facility.[6]

All waste shipments must be securely packaged, properly labeled, and transported by

licensed carriers.[6]

Consult your institution's Environmental Health and Safety (EHS) department or local

environmental regulatory agency for specific guidance and to schedule a waste pickup.[6][8]

Empty Container Disposal
Empty containers retain product residue and must be handled carefully.[6]

Decontamination: Do not reuse empty containers unless they are specifically designed for

refilling.[6]

Rinsing: For containers that held highly toxic materials, the first three rinses must be

collected and disposed of as hazardous waste.[10] For other containers, the first rinse must
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be collected as hazardous waste.[10] Subsequent rinses with water or a detergent solution

can be managed after consulting institutional policy.[11]

Final Disposal: Once thoroughly rinsed and air-dried, remove or deface the label and

dispose of the container in accordance with local regulations, which may include recycling or

disposal in regular trash.[6][11]

Spill Cleanup and Disposal
In the event of a spill, immediate action is required to contain and clean the affected area.

Control and Contain: Control the spill at its source and prevent it from spreading or entering

drains, sewage systems, or any body of water.[6][12]

Cleanup:

For solid spills, scoop or sweep up the material, minimizing dust generation, and place it

into a disposable, compatible container.[6][12] Wet-brushing can also be used to prevent

dust clouds.[5]

Wash the spill area with detergent and water.[6]

Use additional absorbent material to collect the wash liquid and place it into the disposal

container.[6][12]

Disposal: Seal the container holding the cleanup materials and arrange for its disposal as

hazardous waste.[6][12]

Reporting: Report any spills or uncontrolled discharges into watercourses to the appropriate

regulatory authority.[6]

Environmental Hazard Data
Acibenzolar-S-methyl, the active ingredient, is very toxic to aquatic life, which underscores the

importance of preventing its release into the environment.[2][6] It is not considered to be

persistent in soil or water.[5][6]
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Organism Test Result Reference

Rainbow Trout 96-hour LC50 0.88 ppm [6]

Water Flea (Daphnia

magna)
48-hour EC50 2.8 - 2.9 ppm [5][6]

Green Algae 72-hour EbC50 1.6 mg/L [5]

Bobwhite Quail 14-day Dietary LC50 > 2000 ppm [6]

Acibenzolar Disposal Workflow
The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of Acibenzolar waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Acibenzolar waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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